5-methylhexane-2-sulfonyl chloride
Description
5-methylhexane-2-sulfonyl chloride is a type of sulfonyl chloride . Sulfonyl chlorides are valuable synthetic intermediates in the preparation of a wide range of sulfonyl derivatives . They are generally liquids or low melting solids and are not easily purified by recrystallization or distillation .
Synthesis Analysis
Sulfonyl chlorides can be synthesized through various methods. One method involves the oxidation of thiols and disulfides using a NaClO2-mediated oxidative chlorosulfonation . Another method involves the reduction of sulfonyl chlorides with SO2/KI/H2SO4 system in moderate to good yields at 80°C in water .Chemical Reactions Analysis
Sulfonyl chlorides, including this compound, can undergo substitution reactions with various nucleophilic reagents . They can react with water, alcohols, phenols, amines, hydrazine, hydroxylamine, and azide ion to yield the corresponding sulfonic acids, sulfonates, sulfonamides, sulfonyl hydrazides, sulfonyl hydroxylamines, and sulfonyl azides .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-methylhexane-2-sulfonyl chloride can be achieved through the reaction of 5-methylhexan-2-ol with thionyl chloride.", "Starting Materials": [ "5-methylhexan-2-ol", "Thionyl chloride" ], "Reaction": [ "Add 5-methylhexan-2-ol to a round-bottom flask.", "Add thionyl chloride dropwise to the flask while stirring.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool to room temperature.", "Pour the mixture into a separatory funnel and extract with diethyl ether.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the mixture and concentrate the filtrate under reduced pressure to obtain 5-methylhexane-2-sulfonyl chloride as a colorless liquid." ] } | |
CAS RN |
1247432-18-3 |
Molecular Formula |
C7H15ClO2S |
Molecular Weight |
198.7 |
Purity |
95 |
Origin of Product |
United States |
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